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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydroacetic acid (DHA), a pyrone derivative, is a versatile organic compound with
significant applications across various industries, including cosmetics, food preservation, and
pharmaceuticals. Its efficacy as a fungicide and bactericide has made it a subject of interest for
researchers and formulation scientists.[1][2] This technical guide provides an in-depth
exploration of the chemical properties and structural features of dehydroacetic acid, offering
valuable data and methodologies for professionals in research and development.

Chemical Structure and Tautomerism

Dehydroacetic acid, with the IUPAC name 3-acetyl-2-hydroxy-6-methyl-4H-pyran-4-one,
exists in a tautomeric equilibrium between its keto and enol forms.[3][4][5] This dynamic
equilibrium is crucial to its chemical reactivity and biological activity.

The predominant tautomers are the 4-hydroxy enol form and the 2-hydroxy enol form. The
equilibrium between these forms is influenced by factors such as the solvent and pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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